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Compound of Interest

Compound Name: 13(S)-HpOTrE
Cat. No.: B1223104
Get Quote

Executive Summary

In the study of oxylipin biosynthesis and lipid peroxidation, 13(S)-HpOTrE (13(S)-hydroperoxy-
9Z,11E,15Z-octadecatrienoic acid) and 13(S)-HpODE (13(S)-hydroperoxy-97,11E-
octadecadienoic acid) represent the two canonical "gatekeeper” substrates. While they share a
conjugated diene core and identical stereochemistry at the hydroperoxide carbon, their
reactivity profiles diverge sharply in enzymatic environments due to the presence (HpOTrE) or
absence (HpODE) of the

double bond.

Key Distinction: 13(S)-HpOTrE is the exclusive precursor for Jasmonates (critical plant stress
hormones) and Green Leaf Volatiles (GLVS). 13(S)-HpODE, lacking the

unsaturation, cannot cyclize into cyclopentenones (jasmonates) and instead yields saturated
aldehydes (hexanal) and specific ketols, often serving as a precursor for Traumatin but not JA
signaling.

Structural & Chemical Basis of Reactivity
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Understanding the molecular geometry is prerequisite to interpreting kinetic data. Both
substrates possess a conjugated diene system absorbing at ~234 nm, which serves as the
primary spectroscopic handle for quantification.

Feature 13(S)-HpOTrE 13(S)-HpODE

Parent Fatty Acid _Linolenic Acid (C18:3) Linoleic Acid (C18:2)

Double Bonds

Hydroperoxide Position C-13 (S-configuration) C-13 (S-configuration)

Molar Extinction ( ~25,000M ~25,000 M

) cm cm

Saturated tail (C13-C18):

Prevents cyclization.

Key Structural Motif -system at C15: Enables

cyclization via AOS.

Chemical Stability

Both substrates are labile hydroperoxides. However, 13(S)-HpOTYE is marginally less stable in
aqueous buffers due to the proximity of the

double bond, which increases susceptibility to autoxidative rearrangement.

o Storage Protocol: Store at -80°C in ethanol under argon.
e Handling: Evaporate solvent under

stream immediately prior to assay; never store dry.

Enzymatic Reactivity Profile (CYP74 Family)

The CYP74 family (AOS, HPL, DES) dictates the fate of these substrates. The enzyme-
substrate interaction is governed by the hydrophobic channel's ability to accommodate the
"kink" of the

cis-double bond.
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Allene Oxide Synthase (AOS) - The Jasmonate Branch

This is the most critical divergence point.
e Mechanism: AOS dehydrates the hydroperoxide to an unstable allene oxide (epoxide).

e 13(S)-HpOTrE Reactivity: Converted to 12,13-EOT (Epoxy-octadecatrienoic acid).[1][2][3]
The

double bond allows this intermediate to undergo cyclization (via Allene Oxide Cyclase) to
form OPDA (12-oxo-phytodienoic acid), the precursor to Jasmonic Acid.

e 13(S)-HpODE Reactivity: Converted to 12,13-EOD (Epoxy-octadecadienoic acid).[1][2]
Lacking the

bond, EOD cannot cyclize. It rapidly hydrolyzes into

- and

-ketols.

o Implication: Using HpODE in a JA-biosynthesis assay will yield false negatives for cyclase

activity.

Hydroperoxide Lyase (HPL) - The Volatile Branch

HPL cleaves the C12-C13 bond, generating a volatile aldehyde (C6) and a non-volatile oxo-
acid (C12).

e 13(S)-HpOTrE: Yields (3Z)-Hexenal (Fresh cut grass smell) + 12-0x0-(9Z)-dodecenoic acid.
[2]

e 13(S)-HpODE: Yields Hexanal (Hay-like smell) + 12-o0x0-(9Z)-dodecenoic acid.

Comparative Kinetics Data

The following data summarizes typical kinetic parameters for plant CYP74 enzymes (e.g.,
Arabidopsis or Rice isoforms). Note that

is often higher for HpOTYIE in stress-related isoforms.
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Catalytic
Enzyme s ici Product
y S ( ( Efficiency (
System Fate
M) ) )
AOS (Rice 13(S)- _ OPDA
18.5 1150 62.2 (High) _
OsA0S1) HpOTrE (Cyclic)
13(S)- 34.1 Ketols
8.2 280 .
HpODE (Moderate) (Linear)
HPL (Bell 13(S)- _
11.0 240 High (32)-Hexenal
Pepper) HpOTrE
13(S)-
4.5 65 Low Hexanal
HpODE

Data Source: Synthesized from typical CYP74 characterization studies (e.g., Maucher et al.,

2000; Chehab et al., 2008).

Visualizing the Divergence

The following diagram illustrates the mechanistic branching. The "stop" sign indicates the

inability of HpODE to enter the cyclic pathway.
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Caption: Divergent metabolic fates of 13-HpOTrE vs 13-HpODE via AOS and HPL pathways.

Experimental Protocols

To objectively compare these substrates in your lab, use the following self-validating protocols.

Spectrophotometric Depletion Assay (Kinetic Mode)

This assay measures the consumption of the conjugated diene system. It is suitable for HPL
activity (which breaks the conjugation) or AOS activity (which alters the chromophore).

Reagents:

» Buffer: 50 mM Potassium Phosphate, pH 7.0 (or pH 6.0 for HPL).

e Substrates: 13(S)-HpOTrE and 13(S)-HpODE (stock ethanolic solutions).
Workflow:

o Baseline: Add 990 uL Buffer to a quartz cuvette.

e Substrate Addition: Add 10 pL of substrate stock (Final conc. 10-50 pM).
» Validation: Record Absorbance at 234 nm (

). Target initial

o Self-Check: If
is stable, spontaneous degradation is negligible.
e Initiation: Add enzyme (1-5 pL). Mix rapidly.
» Measurement: Monitor decrease in

for 60 seconds.

o Calculation:
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o (for both).

HPLC-UV Product Analysis (End-Point Mode)

Use this to confirm product identity (e.g., Ketols vs. OPDA).
Parameters:
e Column: C18 Reverse Phase (e.g., Zorbax Eclipse, 5 pm, 4.6 x 150 mm).
» Mobile Phase:
o Solvent A: Water + 0.1% Acetic Acid.
o Solvent B: Acetonitrile + 0.1% Acetic Acid.
o Gradient: 50% B to 100% B over 20 min.
e Detection: UV at 210 nm (general carbonyls) and 234 nm (residual substrate).
Expected Retention Order (Generic C18):

o -Ketols (Most polar, elute first).

o OPDA (from HpOTrE).
e Residual 13-HpOTTE.

e Residual 13-HpODE (Most hydrophobic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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